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Compound of Interest

Compound Name: [FeCl2bis(dppbz)]
CAS No.: 101566-80-7
Cat. No.: B3339339
Get Quote

Executive Summary & Chemical Profile

FeCl2bis(dppbz) (Dichlorobis(1,2-bis(diphenylphosphino)benzene)iron(ll)) is a specialized
organometallic complex used primarily as a catalyst in cross-coupling reactions and C-H
activation. Unlike simple iron salts, this compound combines the corrosivity of iron(ll) halides
with the air-sensitivity and biological activity of phosphine ligands.

Critical Safety Directive: Treat this compound as Air-Sensitive, Moisture-Sensitive, and a
Severe Irritant/Corrosive. All manipulation must occur under an inert atmosphere (Nitrogen or
Argon) to preserve chemical integrity and prevent the release of hazardous hydrolysis
byproducts (HCI and phosphine oxides).

Chemical Identity & Properties
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Property

Detail

Chemical Name

Dichlorobis(1,2-
bis(diphenylphosphino)benzene)iron(ll)

Formula (Assumed stoichiometry based on "bis")
Typically a dark solid (purple/brown/green
Appearance . .
depending on spin state)
- Unstable in air/moisture.[1][2][3] Oxidizes to
Stability )
Fe(lll) species.
- Soluble in DCM, THF, Chlorobenzene. Insoluble
Solubility

in Pentane/Hexane.

Hazard Identification & Risk Assessment

Based on GHS Classification of components and analogous iron-phosphine complexes.

Primary Hazards[4]

» Skin Corrosion/Irritation (Category 1B/2): The FeCl

core hydrolyzes on contact with moisture (skin/mucous membranes) to form Hydrochloric

Acid (HCI).

» Eye Damage (Category 1): Risk of irreversible corneal damage upon contact.

o Specific Target Organ Toxicity (Phosphines): Chronic exposure to phosphine ligands may

affect the central nervous system and liver.

o Pyrophoricity (Latent): While not strictly pyrophoric in bulk, finely divided dust or

concentrated solutions can heat rapidly upon air exposure.

Mechanism of Danger

The danger lies in hydrolysis. Upon contact with ambient moisture:

Result: Immediate acid burns and release of free ligand.
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Personal Protective Equipment (PPE) Matrix

This protocol uses a Tiered Protection System based on the scale of operation.

Tier 1: Analytical/lSmall Scale (< 100 mqg)

Context: Weighing in Glovebox, NMR preparation.

Zone Equipment Specification

No active respirator needed if
Respiratory Fume Hood / Glovebox inside a negative-pressure

glovebox or Class Il hood.

Inner: Nitrile (4 mil). Outer:

Nitrile (4-8 mil). Change outer

Dermal Double Gloves ) i

gloves immediately upon

splash.

ANSI Z87.1 compliant with
Ocular Safety Glasses ) )

side shields.

100% Cotton or Nomex (fire-
Body Lab Coat resistant) recommended due to

solvent flammability.

Tier 2: Preparative/lLarge Scale (> 100 mg)

Context: Synthesis, Reaction Setup, Schlenk Line work.
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Zone Equipment Specification

Work strictly behind the sash.
If working outside containment
(rare), use N95 with Acid Gas

cartridge.

Respiratory Fume Hood + Sash

Laminate (Silver Shield/4H) or
_ _ Thick Nitrile (8 mil+). Standard

Dermal Chemical Resistant Gloves o S
nitrile degrades rapidly in DCM

(common solvent).

Indirect vented goggles. Face
Ocular Chemical Goggles shield required if pouring
solutions.

) Tyvek or rubber apron over lab
Body Chemical Apron
coat to prevent soak-through.

Operational Handling Protocols
A. The "Inert-First" Weighing Protocol

Objective: Prevent oxidation and hydrolysis during transfer.

e Preparation: Dry all glassware (vials, spatulas) in an oven at 120°C for >2 hours. Transfer
hot to the glovebox antechamber.

e Atmosphere: Cycle antechamber 3 times (Vacuum/Argon). Ensure

and
levels are < 5 ppm.
» Weighing:
o Place an antistatic gun inside the box to neutralize static on the solid.

o Weigh directly into the reaction vessel or a pre-tared vial.
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o Do not use weighing paper (static risk); use weighing boats or glass.

o Sealing: Cap the vial tightly and wrap with Parafilm or electrical tape inside the box before
bringing it out.

B. Schlenk Line Transfer Workflow

For transferring the compound from storage to a reaction flask without a glovebox.
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Start: Solid in Sealed Vial

Check Schlenk Line
(Vac < 100 mTorr, Ar Flow)

l

Flame Dry Reaction Flask
Cycle Vac/Ar 3x

:

Open Flask under
High Argon Counterflow

Critical Step

Rapid Solid Addition
(Funnel/Spatula)

Reseal & Purge
(Cycle Vac/Ar 3x)

Add Anhydrous Solvent
via Syringe

Click to download full resolution via product page

Figure 1: Standard Schlenk line solid transfer protocol to maintain inert atmosphere.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3339339/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-fecl2bis-dppbz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Response & Disposal
Spill Management

Scenario: A vial breaks inside the fume hood.

e Alert: Announce the spill.

PPE Up: Don double nitrile gloves and goggles.

Quench: Cover the solid with dry sand or vermiculite.

o Do not use water directly, as this will generate HCI gas.

Clean: Sweep into a container. Wipe the surface with a paper towel soaked in dilute sodium
bicarbonate (

) to neutralize trace acid.

Disposal: Label as "Heavy Metal Waste (Iron) + Phosphine”.

Exposure First Aid[5][6]

o Skin: Brush off dry powder before rinsing. Rinse with water for 15 minutes. Apply Calcium
Gluconate gel if HF was involved (unlikely here, but standard for some counter-ions);
otherwise, treat as an acid burn.

e Eyes: Flush for 15 minutes holding eyelids open.[4] Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[5][6][7][8]

Waste Disposal

Never dispose of [FeCl2bis(dppbz)] in the trash or down the drain.

e Quenching: Dissolve waste material in a solvent (e.g., acetone). Slowly add dilute bleach
(sodium hypochlorite) or hydrogen peroxide to oxidize the phosphine ligands to phosphine
oxides (less toxic).

¢ Neutralization: Neutralize the iron salt with sodium bicarbonate.
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+ Stream: Dispose of the resulting sludge in the Solid Heavy Metal Waste container.
References

o Safety Data Sheet: Iron(ll) Chloride. Fisher Scientific. Link

o Safety Data Sheet: 1,2-Bis(diphenylphosphino)benzene (dppbz). Sigma-Aldrich.[9] Link
« Handling Air-Sensitive Reagents. The Scripps Research Institute. Link

* Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Research Council (US). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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